4-(2-Fluoro-3-trifluoromethylphenyl)-3-methylbenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(2-Fluoro-3-trifluoromethylphenyl)-3-methylbenzoic acid, or 4-F3TPA, is a compound with a unique structure and a variety of potential applications. It has been extensively studied in recent years due to its potential use in pharmaceuticals, biotechnology, and organic synthesis.
Scientific Research Applications
4-F3TPA has been studied for its potential use in pharmaceuticals, biotechnology, and organic synthesis. In pharmaceuticals, 4-F3TPA has been studied for its potential use as a drug delivery system for targeted delivery of drugs to the brain. In biotechnology, 4-F3TPA has been studied for its potential use as a substrate for enzymes involved in the production of bioactive compounds. In organic synthesis, 4-F3TPA has been studied for its potential use as a starting material for the synthesis of other compounds.
Mechanism of Action
The mechanism of action of 4-F3TPA is not fully understood. However, it is believed to act as a proton donor or acceptor, depending on the pH of the environment in which it is present. At acidic pH, 4-F3TPA acts as a proton donor, while at basic pH, it acts as a proton acceptor. This allows it to interact with other molecules and potentially affect their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-F3TPA have not been extensively studied. However, it has been shown to inhibit the activity of some enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). In addition, 4-F3TPA has been shown to have anti-inflammatory and anti-cancer properties in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using 4-F3TPA in lab experiments include its low cost, its solubility in organic solvents, and its stability in aqueous solutions. However, there are some limitations to its use in lab experiments. For example, 4-F3TPA is not soluble in water, and it can be difficult to obtain in large quantities. In addition, 4-F3TPA is toxic and should be handled with caution.
Future Directions
There are several potential future directions for the use of 4-F3TPA. For example, it could be used in the development of new drugs or drug delivery systems. In addition, it could be used in the synthesis of other compounds, such as polymers or surfactants. Finally, it could be studied for its potential use in medical imaging, as it has been shown to have anti-inflammatory and anti-cancer properties.
Synthesis Methods
4-F3TPA can be synthesized by several methods, including direct fluorination, acylation, and Friedel-Crafts acylation. In the direct fluorination method, 4-F3TPA is synthesized by reacting 2-fluoro-3-trifluoromethylphenol with a fluorinating agent such as N-fluorobenzenesulfonimide in an inert solvent. The acylation method involves reacting 2-fluoro-3-trifluoromethylphenol with acyl chloride in the presence of a base such as pyridine or triethylamine. The Friedel-Crafts acylation method involves reacting 2-fluoro-3-trifluoromethylphenol with an acyl halide in the presence of an aluminum chloride catalyst.
properties
IUPAC Name |
4-[2-fluoro-3-(trifluoromethyl)phenyl]-3-methylbenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10F4O2/c1-8-7-9(14(20)21)5-6-10(8)11-3-2-4-12(13(11)16)15(17,18)19/h2-7H,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLNPXYIBAGHFBN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)O)C2=C(C(=CC=C2)C(F)(F)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10F4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40691810 |
Source
|
Record name | 2'-Fluoro-2-methyl-3'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40691810 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1192548-32-5 |
Source
|
Record name | 2'-Fluoro-2-methyl-3'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40691810 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.